Cas no 314767-12-9 ((E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid)

• Product Name: (E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid
• CAS No: 314767-12-9
• MF: C₁₁H₈Cl₂N₂O₄
• MW: 303.098220825195
• CID: 5730187
• PubChem ID: 3123948
• Update Time: 2025-07-21

(E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS034472537
• 314767-12-9
• 4-[2-(2,4-dichlorobenzoyl)hydrazinyl]-4-oxobut-2-enoic acid
• 4-[(2,4-dichlorophenyl)formohydrazido]-4-oxobut-2-enoic acid
• (E)-4-[2-(2,4-dichlorobenzoyl)hydrazino]-4-oxo-2-butenoic acid
• (2E)-4-{2-[(2,4-dichlorophenyl)carbonyl]hydrazinyl}-4-oxobut-2-enoic acid
• 2-Butenedioic acid, 1-[2-(2,4-dichlorobenzoyl)hydrazide]
• (E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid

• Inchi： 1S/C11H8Cl2N2O4/c12-6-1-2-7(8(13)5-6)11(19)15-14-9(16)3-4-10(17)18/h1-5H,(H,14,16)(H,15,19)(H,17,18)
• InChI Key： UVLKLXAGHNEJRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NNC(C=CC(=O)O)=O)=O)Cl

Computed Properties

• Exact Mass: 301.9861121g/mol
• Monoisotopic Mass: 301.9861121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 622.4±55.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Additional information on (E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid

Introduction to (E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic Acid (CAS No. 314767-12-9)

(E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 314767-12-9, exhibits a unique molecular structure that positions it as a promising candidate for various biochemical applications. The presence of both hydrazino and oxo functionalities in its backbone suggests potential reactivity and biological activity, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The molecular framework of (E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid consists of an α,β-unsaturated carbonyl system conjugated with a hydrazino group, further modified by a 2,4-dichlorobenzoyl moiety. This structural configuration not only imparts distinct electronic properties but also opens up avenues for diverse chemical transformations. The dichlorobenzoyl group, in particular, introduces electrophilic centers that can participate in nucleophilic addition reactions, while the hydrazino moiety offers potential for further functionalization through condensation or oxidation processes.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds featuring hydrazino and oxo groups. These functionalities are often associated with inhibitory effects on various enzymatic pathways and have been utilized in the development of drugs targeting inflammatory diseases, cancer, and infectious disorders. For instance, derivatives of hydrazino compounds have shown promise as kinase inhibitors and antioxidants due to their ability to interact with biological targets in a selective manner.

The synthesis of (E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the α,β-unsaturated carbonyl precursor, followed by introduction of the hydrazino group through nucleophilic addition or condensation reactions. The subsequent attachment of the 2,4-dichlorobenzoyl group is achieved through esterification or acylation methods, depending on the synthetic route chosen.

One of the key challenges in handling this compound is its sensitivity to moisture and air exposure, which can lead to degradation or side reactions. Therefore, storage under inert conditions and use in a controlled environment are essential to maintain its integrity. Advances in synthetic methodologies have enabled researchers to optimize reaction conditions to minimize unwanted byproducts and improve overall efficiency.

The biological activity of (E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid has been investigated in several preclinical studies. These investigations have revealed potential therapeutic applications in areas such as anti-inflammatory and anti-cancer therapy. For example, studies suggest that derivatives of this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that mediate inflammation. Additionally, the hydrazino group has been shown to interact with metal ions such as iron and copper, which are critical cofactors for various enzymatic processes.

The compound's structural features also make it a valuable scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacokinetic properties and enhance its binding affinity to biological targets. This flexibility has led to the development of novel analogs with improved efficacy and reduced toxicity compared to existing therapeutic agents.

In conclusion, (E)-4-2-(2,4-Dichlorobenzoyl)hydrazino-4-oxo-2-butenoic acid (CAS No. 314767-12-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential biological activities. Its synthesis presents both challenges and opportunities for researchers seeking to develop new drugs targeting various diseases. As our understanding of its pharmacological profile continues to evolve, this compound is poised to play an important role in future therapeutic strategies.